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Compound of Interest

Compound Name: Boc-Orn-OH

Cat. No.: B557151

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount to ensuring both personal safety and the integrity of experimental
outcomes. This document provides essential, immediate safety and logistical information for
the proper handling of Na-tert-Butoxycarbonyl-L-ornithine (Boc-Orn-OH), a key building block
in peptide synthesis. Adherence to these procedural guidelines will minimize risks and ensure a
safe operational workflow and disposal process.

Hazard Summary

Boc-Orn-OH is a combustible solid, typically in powder form.[1] While some safety data sheets
for similar compounds indicate no significant health hazards beyond those of ordinary
combustible materials, Boc-Orn-OH is classified with a GHSO07 pictogram, indicating it may
cause skin sensitization (Hazard Statement H317).[1] Therefore, it is crucial to handle this
compound with appropriate care to avoid direct contact and inhalation. Potential health effects
may include respiratory tract, skin, and eye irritation.[2]

Quantitative Data Summary
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Property Value Source(s)
Molecular Formula C10H20N204 [1]
Molecular Weight 232.28 g/mol [1]
Physical Form Powder [1]
Storage Class 11 - Combustible Solids [1]
GHS Pictogram GHSO07 (Exclamation mark) [1]

H317: May cause an allergic
Hazard Statement ] ) [1]
skin reaction

P280: Wear protective
Precautionary Statement gloves/protective clothing/eye [1]

protection/face protection

Storage Temperature 2-8°C [2]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the primary defense against
exposure to Boc-Orn-OH. The following table outlines the recommended PPE for handling this
compound.[3]
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PPE Category Item Specification Purpose
) o To prevent skin
) Disposable Nitrile Standard laboratory ]
Hand Protection contact with the
Gloves grade, powder-free.

chemical.[2][4]

B To protect eyes from
) ANSI Z87.1 certified, )
] Chemical Splash o airborne powder and
Eye Protection with indirect )
Goggles o potential splashes.[3]
ventilation. 5]

To prevent inhalation
) ) ) NIOSH-approved ] )
Respiratory Protection ~ N95 Respirator ] ] of fine dust particles.
disposable respirator. 6]

To protect skin and
Polyester-cotton blend  clothing from spills

Body Protection Laboratory Coat o
or 100% cotton. and contamination.[7]

[8]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Boc-Orn-OH will ensure minimal exposure and maintain the
integrity of the compound.

Preparation

» Designated Workspace: Before handling, ensure that the designated workspace, preferably
a chemical fume hood or a well-ventilated bench, is clean and uncluttered.[7]

o Assemble Equipment: Gather all necessary equipment, including a calibrated scale,
weighing paper or boat, spatula, and appropriate containers.[3]

Donning PPE

o Gear Up: Put on all required personal protective equipment as outlined in the table above.

e Check for Integrity: Ensure gloves are intact and the respirator forms a good seal around
your nose and mouth.[3]
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Weighing and Handling

o Careful Opening: Carefully open the container of Boc-Orn-OH to minimize the generation of
airborne dust.

» Weighing: Use a clean spatula to transfer the desired amount of the solid powder onto a
weighing paper or boat on a calibrated scale. Perform this task slowly and carefully.[3]

o Transfer: Once weighed, transfer the compound to the reaction vessel. If dissolving, add the
solvent slowly to avoid splashing.[3][7]

Post-Handling

o Seal and Store: Tightly seal the original container of Boc-Orn-OH and store it according to
the manufacturer's recommendations, typically at 2-8°C.[2]

o Clean Up: Clean all used equipment, such as the spatula and weighing area, with an
appropriate solvent.

Disposal Plan

Proper disposal of Boc-Orn-OH and contaminated materials is critical to prevent environmental
contamination and ensure a safe laboratory environment.

Unused Boc-Orn-OH

o Containerization: Collect any unused product in a clearly labeled, sealed container
designated for non-hazardous solid chemical waste.

» Disposal: Dispose of the waste through your institution's licensed chemical waste
management program.[4][6] Do not dispose of it in the regular trash or down the drain.[3][6]

Contaminated Labware

o Collection: Place all contaminated labware, such as weighing paper, gloves, and pipette tips,
in a designated container for solid chemical waste.[3]

» Disposal: Dispose of this container through your institution's chemical waste management
program.[3]
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Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Boc-Orn-OH,
from preparation to disposal.

Preparation
(Clean Workspace, Assemble Equipment)

Y

Don PPE
(Gloves, Goggles, Respirator, Lab Coat)

Weighing and Handling
(Minimize Dust, Careful Transfer)

Use in Experiment

Post-Handling
(Seal Container, Clean Equipment)

Contaminated Solid Waste

Unused Boc-Orn-OHi (Gloves, Weighing Paper)

Dispose via Licensed
Chemical Waste Program

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b557151?utm_src=pdf-body
https://www.benchchem.com/product/b557151?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b557151#personal-protective-equipment-for-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

